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The atomic nucleus, a complex quantum system, can exhibit remarkable changes in its
structure with the addition of just a few nucleons. A classic example of such a phenomenon is
the sharp shape transition observed between the isotopes Samarium-150 (*>°Sm) and
Samarium-152 (152Sm). This guide provides a detailed comparison of these two isotopes,
highlighting the dramatic change from a nearly spherical, vibrational nucleus (*>°Sm) to a well-
deformed, rotational nucleus (*>2Sm). This transition, occurring at a neutron number of N=90, is
a cornerstone for understanding nuclear collectivity and shape coexistence.

Quantitative Comparison of Nuclear Properties

The transition from a spherical to a deformed shape is quantified by several key experimental
observables. The following table summarizes the critical data for *>°Sm and *>2Sm, providing a
clear picture of their structural differences.
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Property

1508m

1528m Significance

Energy of the first 2+
state, E(21%) [keV]

333.9

Alower E(21%) in

152Sm indicates a
121.8 ]

more collective,

rotational character.

Energy of the first 4+
state, E(41%) [keV]

773.3

Consistent with the

trend for rotational
366.5 nuclei, the energy

spacing in 32Sm is

more compressed.

Energy Ratio
E(41%)/E(217)

231

This ratio is a key
indicator of nuclear
shape. A value around
2.0 is characteristic of
a spherical vibrator,
while a value

301 approaching 3.33 is
indicative of a rigid
rotor. The values
clearly show the
vibrational nature of
150Sm and the
rotational nature of

1525m.[1][2]

Reduced Transition
Probability, B(E2; 01+
- 21%) [e2b?]

1.36(3)

The significantly larger
B(E2) value for 152Sm
signifies a much
3.46(6) greater collective
quadrupole motion,
characteristic of a

deformed nucleus.[3]

Quadrupole
Deformation

Parameter, 32

~0.19

~0.30 This parameter
directly quantifies the
nuclear deformation.

The larger value for

© 2025 BenchChem. All rights reserved.

2/8 Tech Support


https://www.researchgate.net/publication/261596190_Nuclear_Structure_of_the_Samarium_Isotopes_152-_154Sm_Using_models_of_IBM-2_and_DDM
https://iasj.rdd.edu.iq/journals/uploads/2025/01/08/b20d181950c8635078d90c7586068d05.pdf
https://www.nndc.bnl.gov/be2/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

1525m confirms its
pronounced prolate
(cigar-like) shape
compared to the
nearly spherical
12oSm.[4][5][6][7]

Theoretical Framework: The Interacting Boson
Model

The shape transition in the Samarium isotopes is well-described by the Interacting Boson
Model (IBM).[8][9][10][11][12] In this model, pairs of valence nucleons (protons and neutrons)
are treated as bosons. The structure of the nucleus is then determined by the interactions
between these bosons.

e 150Sm (Vibrational Limit): The properties of °°Sm are close to the U(5) dynamical symmetry
of the IBM, which corresponds to a spherical vibrator. The energy levels are characterized by
phonon-like excitations.

e 12Sm (Rotational Limit): In contrast, >2Sm is well-described by the SU(3) dynamical
symmetry, which corresponds to a deformed rotor. Its spectrum exhibits characteristic
rotational bands.

The transition between these two limits as the neutron number increases from 88 (in 13°Sm) to
90 (in 1%25m) is a classic example of a quantum phase transition in a finite quantum system.

Visualizing the Shape Transition: Potential Energy
Surfaces

A powerful way to visualize the difference in shape between 1°°Sm and 1°2Sm is through
Potential Energy Surfaces (PES). These surfaces are theoretical calculations that show the
nuclear binding energy as a function of deformation parameters.
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Caption: Schematic Potential Energy Surfaces for °°Sm and 152Sm.

The PES for 13°Sm shows a minimum at zero deformation, indicating a spherical ground state.
[13][14][15][16] In contrast, the PES for 12Sm exhibits a deep minimum at a significant non-
zero deformation, confirming its stable, deformed ground state.[13][14][15][16][17]

Experimental Protocols

The data presented in this guide are primarily derived from two key experimental techniques:
Coulomb excitation and inelastic electron scattering.

Coulomb EXxcitation

Coulomb excitation is a powerful tool for probing the collective properties of nuclei.[18][19][20]
[21] The process involves scattering a charged projectile (e.g., an alpha particle or a heavier
ion) off a target nucleus at energies below the Coulomb barrier. The electromagnetic interaction
between the projectile and the target can excite the nucleus to higher energy levels without the
complications of nuclear reactions.
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Caption: Workflow for a Coulomb Excitation Experiment.
Methodology:

o Beam Production and Acceleration: A beam of ions is produced in an ion source and
accelerated to a specific energy using a patrticle accelerator.

» Target Preparation: A thin foil of the isotopically enriched Samarium isotope (:*°Sm or 12Sm)
is placed in the beam path.

o Scattering and Detection: The ion beam impinges on the target. The scattered projectiles
and, crucially, the gamma rays emitted from the de-excitation of the target nuclei are
detected. High-purity germanium (HPGe) detectors are often used for their excellent energy
resolution in detecting gamma rays.

» Data Analysis: The energies and intensities of the detected gamma rays provide information
about the energy levels of the nucleus. By analyzing the angular distribution and yield of the
gamma rays, one can extract the reduced transition probabilities (B(E2) values), which are
directly related to the nuclear deformation.

Inelastic Electron Scattering

Inelastic electron scattering provides a clean probe of the charge distribution within the
nucleus.[22][23] High-energy electrons are scattered off the target nucleus, and by measuring
the energy and momentum of the scattered electrons, one can deduce information about the
excited states of the nucleus.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b085415?utm_src=pdf-body-img
https://www.researchgate.net/publication/231033490_Electron_scattering_off_nuclei
https://physicstoday.aip.org/news/electron-scattering-provides-a-long-awaited-view-of-unstable-nuclei
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

High-Energy 150 152 Scattered Electrons .
Electron Beam Sm or *>2Sm Target Magnetic Spectrometer

\ 4

\

Electron Detector Data Analysis

Click to download full resolution via product page
Caption: Experimental Setup for Inelastic Electron Scattering.
Methodology:

» Electron Beam: A high-energy, monoenergetic beam of electrons is generated by an electron
accelerator.

e Target: A thin target of the desired Samarium isotope is placed in the electron beam.

o Scattering and Momentum Analysis: The electrons that scatter inelastically from the target
nuclei are momentum-analyzed using a magnetic spectrometer. This allows for precise
determination of the energy lost by the electrons.

o Detection: The scattered electrons are detected by a suitable detector system.

o Cross-Section Measurement: By measuring the number of scattered electrons as a function
of energy loss and scattering angle, the inelastic scattering cross-section can be determined.
This cross-section is directly related to the transition form factors, which provide information
about the charge distribution and, consequently, the shape of the nucleus in its ground and
excited states.

Conclusion

The stark differences in the nuclear structure of 13°Sm and 152Sm offer a compelling case study
in the rapid onset of nuclear deformation. The transition from a spherical vibrator to a prolate
rotor is evidenced by a wealth of experimental data, including the energies of excited states,
E(41%)/E(21%) ratios, and B(E2) transition probabilities. Theoretical models, such as the
Interacting Boson Model, provide a robust framework for understanding this shape transition.
The experimental techniques of Coulomb excitation and inelastic electron scattering have been
instrumental in elucidating the nuclear shapes and continue to be vital tools in the study of
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nuclear structure. The insights gained from studying these Samarium isotopes have broad
implications for our understanding of nuclear forces and the collective behavior of nucleons in
atomic nuclei.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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